3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C16H24N2O2/c1-20-15-8-6-7-14(13-15)17-16(19)9-12-18-10-4-2-3-5-11-18/h6-8,13H,2-5,9-12H2,1H3,(H,17,19)
• InChI Key: YSQRIFMZXDONSU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)NC(=O)CCN2CCCCCC2

Description

3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide, also known as AZ-1, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of drugs known as amides and is structurally related to other amide-based drugs such as lidocaine and procainamide.

Mechanism of Action

The mechanism of action of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide involves its ability to block sodium channels in nerve cells. This prevents the transmission of pain signals, resulting in local anesthesia. 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has also been shown to have anti-inflammatory properties, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been shown to have a number of biochemical and physiological effects. In addition to its local anesthetic and anti-inflammatory properties, 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been found to have anticonvulsant and antiepileptic effects. It has also been shown to have neuroprotective properties, which may be beneficial in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide for lab experiments is its high potency and selectivity. This allows for precise control over the dose and duration of action, which is important for studying its effects. However, one limitation of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide is its relatively low solubility, which can make it difficult to work with in certain experimental setups.

Future Directions

There are many potential future directions for research on 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide. One area of interest is its use as a treatment for chronic pain. 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been shown to have a longer duration of action compared to lidocaine, which may make it a more effective treatment for chronic pain conditions. Additionally, 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been shown to have anti-tumor properties, which may make it a promising candidate for cancer treatment. Further research is needed to explore these potential applications of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide.
Conclusion
In conclusion, 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its local anesthetic, anti-inflammatory, anticonvulsant, and neuroprotective properties make it a promising candidate for the treatment of a variety of conditions. While there are some limitations to its use in lab experiments, the high potency and selectivity of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide make it a valuable tool for scientific research. Further research is needed to explore its full potential for therapeutic use.

Synthesis Methods

The synthesis of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide involves the reaction between 3-methoxybenzoyl chloride and 1-azepanamine in the presence of a base catalyst. This reaction results in the formation of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide, which can be purified through various methods such as recrystallization and chromatography. The purity of 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide is crucial for its use in scientific research, and therefore, the synthesis method must be carefully controlled to ensure high-quality product.

Scientific Research Applications

3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its use as a local anesthetic. 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been found to have a similar mechanism of action as lidocaine, which is a commonly used local anesthetic. However, 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide has been shown to have a longer duration of action and fewer side effects compared to lidocaine.